Cas no 1806978-78-8 (3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine
• CAS No: 1806978-78-8
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4882122
• Update Time: 2025-07-24

3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine

• Inchi： 1S/C8H8F3NO/c1-4-3-5(13-2)6(7(9)10)8(11)12-4/h3,7H,1-2H3
• InChI Key： SUTAKWVCIHYBES-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=CC(C)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine (CAS No. 1806978-78-8)

In the realm of specialty chemicals, 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine (CAS No. 1806978-78-8) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This fluorinated pyridine derivative is characterized by its difluoromethyl and fluoro substituents, which enhance its reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industry professionals are increasingly focusing on this compound, driven by its potential in drug discovery and crop protection formulations.

The molecular structure of 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine features a pyridine ring substituted with a methoxy group at the 4-position and a methyl group at the 6-position. The presence of fluorine atoms at the 2- and difluoromethyl positions introduces electron-withdrawing effects, which are crucial for modulating the compound's biological activity. This structural motif is particularly relevant in the design of bioactive molecules, as fluorination often improves metabolic stability and membrane permeability.

One of the most searched topics related to this compound is its role in agrochemical innovation. With the growing demand for sustainable farming solutions, 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine is being explored as a key building block for next-generation pesticides and herbicides. Its ability to act as a synthon for heterocyclic compounds aligns with the industry's shift toward environmentally friendly chemistries. Additionally, its potential in precision agriculture has sparked discussions among researchers, particularly in optimizing crop yield and pest resistance.

In the pharmaceutical sector, this compound is gaining traction as a scaffold for small-molecule therapeutics. Its fluorinated pyridine core is a common feature in drugs targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies highlight its utility in kinase inhibitor development, a hot topic in cancer research. The compound's lipophilicity and hydrogen-bonding capacity make it an attractive candidate for medicinal chemistry applications, addressing challenges like drug solubility and bioavailability.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine is often discussed in the context of cross-coupling reactions and nucleophilic aromatic substitution. These methodologies are critical for constructing complex heterocyclic frameworks, a recurring theme in organic synthesis forums. The compound's compatibility with palladium-catalyzed reactions and microwave-assisted synthesis further underscores its relevance in modern laboratory workflows.

Environmental and regulatory considerations are also frequently searched in relation to this compound. While 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine is not classified as hazardous, its fluorinated nature necessitates careful evaluation of biodegradability and ecotoxicology. Industry stakeholders are actively investigating its green chemistry potential, aligning with global initiatives like the UN Sustainable Development Goals.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-methoxy-6-methylpyridine (CAS No. 1806978-78-8) represents a multifaceted compound with broad implications across pharmaceuticals, agrochemicals, and material science. Its fluorine-rich architecture and synthetic versatility position it as a cornerstone in innovation-driven industries, answering pressing questions about molecular design and sustainability. As research progresses, this compound is poised to play a pivotal role in addressing some of the most critical challenges in applied chemistry today.